![molecular formula C14H17Cl2N3O2S B2983003 2,4-dichloro-N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-5-methylbenzenesulfonamide CAS No. 2034634-34-7](/img/structure/B2983003.png)
2,4-dichloro-N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-5-methylbenzenesulfonamide
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Description
2,4-dichloro-N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-5-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C14H17Cl2N3O2S and its molecular weight is 362.27. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antifungal Activities of Pyrazoline and Pyrazole Derivatives
New pyrazoline and pyrazole derivatives bearing benzenesulfonamide moieties have shown significant antimicrobial activity against a variety of organisms, including E. coli, P. aeruginosa, S. aureus, and C. albicans. These derivatives were synthesized from α,β-unsaturated ketones and 4-hydrazinyl benzenesulfonamide hydrochloride, demonstrating the potential for developing new antimicrobial agents (Hassan, 2013).
Ring-forming Cascade En Route to Polycyclic Oxazepine-based Carbonic Anhydrase Inhibitors
A study has shown that unprotected primary sulfonamide groups facilitate a ring-forming cascade leading to the synthesis of novel [1,4]oxazepine-based primary sulfonamides. These compounds exhibit strong inhibition of human carbonic anhydrases, which are relevant in therapeutic applications. The primary sulfonamide functionality not only enables the [1,4]oxazepine ring construction but also acts as an enzyme prosthetic zinc-binding group, highlighting its dual role in the synthesis and biological activity of these inhibitors (Sapegin et al., 2018).
Properties
IUPAC Name |
2,4-dichloro-N-[2-(1,5-dimethylpyrazol-3-yl)ethyl]-5-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17Cl2N3O2S/c1-9-6-14(13(16)8-12(9)15)22(20,21)17-5-4-11-7-10(2)19(3)18-11/h6-8,17H,4-5H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTBMINSKIWDYET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)NCCC2=NN(C(=C2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17Cl2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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